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Compound of Interest

Compound Name: 6,6'-Diazido-6,6'-dideoxytrehalose

CAS No.: 18933-88-5

Cat. No.: B1496920

Get Quote

Product: 6,6'-Diazido-6,6'-dideoxytrehalose (6,6'-TreAz)
Application: Metabolic Labeling of Mycobacteria (M. tuberculosis, M. smegmatis, M. bovis

BCG)

Part 1: The "Red Flag" Directive (Read This First)
Are you using 6,6'-TreAz for metabolic labeling? If you are observing growth arrest or low

labeling efficiency, you may be using the wrong analog for your specific goal.

6-Azido-trehalose (6-TreAz): The standard probe for labeling. It retains one free 6-hydroxyl

group, allowing Antigen 85 (Ag85) to mycolylate it and anchor it into the mycomembrane.

6,6'-Diazido-trehalose (6,6'-TreAz): Often acts as a competitive inhibitor or "dead-end"

substrate. Because both 6-positions are blocked by azides, Ag85 cannot transfer a mycolic

acid to this molecule. It cannot be converted into Trehalose Monomycolate (TMM) or

Dimycolate (TDM).
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Immediate Action: If your goal is high-intensity labeling with minimal toxicity, verify if you

intended to use the mono-azido (6-TreAz) variant. If you must use the di-azido form, proceed to

the troubleshooting section below regarding concentration limits.

Part 2: Troubleshooting Guide & FAQs
Issue 1: "My bacterial cultures stop growing after adding
the probe."
Diagnosis: Mechanism-Based Toxicity (Pathway Blockade). Unlike standard fluorophores, 6,6'-

TreAz is a structural analog of trehalose. High concentrations do not just "stain" the cell; they

compete with native trehalose for the LpqY-SugABC transporter and the Ag85 active site. Since

6,6'-TreAz cannot be mycolylated, it effectively shuts down cell wall biosynthesis, acting like an

antibiotic.

Solutions:

Lower the Concentration:

Standard Labeling: 25–50 µM.

Toxicity Threshold: >100 µM often induces bacteriostasis in M. smegmatis.

Action: Titrate down to 10 µM. If signal is too low, you must switch to 6-TreAz.

Check Carbon Source:

If growing in media where trehalose is the sole carbon source, 6,6'-TreAz will starve the

bacteria. Ensure media contains Glycerol/ADC.

Issue 2: "I see loss of viability during the click reaction
(after labeling)."
Diagnosis: Copper Toxicity (Cu(I)). The probe itself is likely not the culprit here. The Copper(I)

catalyst used in CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition) is highly toxic to

mycobacteria, generating reactive oxygen species (ROS) that compromise membrane integrity.

Solutions:

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1496920?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use a Protective Ligand (Mandatory): Never use CuSO₄/Ascorbate alone. You must use

THPTA or BTTES ligands.

Ratio: Maintain a Ligand:Copper ratio of at least 5:1 (e.g., 500 µM THPTA : 100 µM Cu).

Switch to SPAAC (Copper-Free):

Use DBCO-functionalized dyes (e.g., DBCO-Cy5). This eliminates copper entirely, though

background fluorescence may be slightly higher due to the hydrophobicity of the DBCO

ring.

Issue 3: "My cells are labeled, but they look lysed or
morphologically altered."
Diagnosis: Osmotic Stress & Cell Wall Defects. Incorporation of azido-trehalose analogs can

destabilize the mycomembrane. If 6,6'-TreAz is taken up, it cannot form TDM ("cord factor"). A

reduction in TDM weakens the outer membrane, making cells hypersensitive to detergents in

your wash buffer.

Solutions:

Gentler Wash Steps: Avoid vigorous vortexing. Use 0.05% Tween-80 or Tyloxapol instead of

higher concentrations.

Fix Before Click: If live-cell imaging is not strictly required, fix the cells with 4%

Paraformaldehyde (PFA)before performing the click reaction. This preserves morphology

and prevents copper toxicity.

Part 3: Mechanism of Action (Visualized)
The following diagram illustrates why 6,6'-TreAz causes toxicity/inhibition compared to the

mono-azido variant.
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Caption: Mechanism of Action. 6-TreAz (Blue) can be processed into the cell wall. 6,6'-TreAz

(Red) blocks the pathway, leading to toxicity.

Part 4: "Safe-Labeling" Protocol (Self-Validating)
This protocol minimizes toxicity and ensures signal specificity.

Materials
Probe: 6-TreAz (Recommended) or 6,6'-TreAz (Only if studying inhibition).

Media: 7H9 supplemented with ADC and Glycerol (avoid Glucose if possible to maximize

uptake).

Click Reagents: CuSO4, THPTA (Ligand), Sodium Ascorbate, Azide-Fluorophore.

Workflow
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Step Action
Critical Checkpoint
(Validation)

1. Pulse

Inoculate bacteria at OD₆₀₀

0.3. Add 25 µM TreAz.

Incubate 12–16h.[1][2]

Control: Run a DMSO-only

control. If OD of TreAz sample

is <80% of DMSO control,

concentration is too high.

2. Wash

Centrifuge (3000xg, 5 min).

Wash 2x with PBS + 0.05%

BSA.

BSA prevents non-specific

sticking of the dye to the tube

walls or dead cells.

3. Fixation
(Optional) Resuspend in 4%

PFA for 15 min. Wash 2x PBS.

Safety: Mandatory if moving

samples out of BSL-2/3. Also

prevents Cu-toxicity.

4. Click

Prepare Master Mix: PBS, 10

µM Dye, 1 mM CuSO4, 5 mM

THPTA, 5 mM Na-Ascorbate.

Add to cells.

Order of Addition: Mix CuSO4

+ THPTA first before adding to

the rest. This forms the

protective complex.

5. Incubate
30–60 min at Room Temp,

protected from light.

Do not exceed 60 min if cells

are live.

6. Wash
Wash 3x with PBS + 0.05%

Tween-80.

Thorough washing removes

background "sticky" dye.

Part 5: References & Authoritative Grounding
Swarts, B. M., et al. (2012). "Probing the mycobacterial trehalome with bioorthogonal

chemistry." Journal of the American Chemical Society. Describes the fundamental synthesis

and application of TreAz probes, establishing the difference in incorporation efficiency

between analogs.

Backus, K. M., et al. (2011). "Uptake of unnatural trehalose analogs as a reporter for

Mycobacterium tuberculosis." Nature Chemical Biology. Discusses the substrate tolerance of

Ag85 and the potential for inhibition by bulky analogs.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://pubs.acs.org/doi/10.1021/ja3062419
https://pmc.ncbi.nlm.nih.gov/articles/PMC3466019/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1496920?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plescia, J., et al. (2005). "Toxicity of copper-catalyzed click chemistry in live cells."

Bioconjugate Chemistry. Establishes the requirement for ligands (THPTA/BTTES) to prevent

copper-induced ROS damage.

Shen, L., et al. (2023). "Molecular recognition of trehalose and trehalose analogues by

Mycobacterium tuberculosis LpqY-SugABC." PNAS. Structural basis for how these analogs

enter the cell and why 6-position modifications are critical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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